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An In-Depth Technical Guide on the Preclinical Profile of ZG-10 (JNK-IN-2)

This technical guide provides a comprehensive overview of the available in vitro data for ZG-
10, a c-Jun N-terminal kinase (JNK) inhibitor. The information is intended for researchers,

scientists, and professionals in the field of drug development. To date, publicly accessible data

on the in vivo studies of ZG-10 is limited.

Introduction to ZG-10
ZG-10, also identified as JNK-IN-2, is a small molecule inhibitor targeting the c-Jun N-terminal

kinase (JNK) family of proteins. The JNK signaling pathway is a critical component of the

mitogen-activated protein kinase (MAPK) cascade and is implicated in a variety of cellular

processes, including stress responses, apoptosis, and inflammation. Dysregulation of the JNK

pathway has been associated with numerous diseases, including cancer, making it a target of

interest for therapeutic intervention. ZG-10 has been evaluated in vitro for its inhibitory activity

against JNK isoforms and its cytotoxic effects across a broad panel of cancer cell lines.

In Vitro Studies
The in vitro evaluation of ZG-10 has focused on its direct inhibitory effect on JNK isoforms and

its anti-proliferative activity in cancer cells.

Kinase Inhibition Profile
ZG-10 demonstrates inhibitory activity against the three main JNK isoforms. The half-maximal

inhibitory concentrations (IC50) are summarized in the table below.
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Target IC50 (nM)

JNK1 809

JNK2 1140

JNK3 709

Table 1: Kinase inhibitory activity of ZG-10

against JNK isoforms.

Anti-proliferative Activity in Cancer Cell Lines
ZG-10 has been screened against a diverse panel of cancer cell lines, revealing a range of

cytotoxic responses. The IC50 and Area Under the Curve (AUC) values for a selection of cell

lines from the Genomics of Drug Sensitivity in Cancer (GDSC) database are presented below.
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Cell Line
TCGA
Classificati
on

Tissue
Tissue Sub-
type

IC50 (µM) AUC

EoL-1-cell
UNCLASSIFI

ED
blood

haematopoiet

ic_neoplasm_

other

0.171507 0.294889

BE-13 ALL blood
lymphoblastic

_leukemia
0.336872 0.402278

COLO-800 SKCM skin melanoma 0.362813 0.412232

MFE-280 UCEC
urogenital_sy

stem
endometrium 0.366718 0.424469

NB4 LAML blood
acute_myeloi

d_leukaemia
0.381867 0.414402

FADU HNSC
aero_digestiv

e_tract

head_and_ne

ck
0.432176 0.440816

NTERA-2-cl-

D1

UNCLASSIFI

ED

urogenital_sy

stem
testis 0.581263 0.488176

BL-41
UNCLASSIFI

ED
blood

Burkitt_lymph

oma
0.6248
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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